Cas no 642-78-4 (cloxacillin sodium salt)
cloxacillin sodium salt Chemical and Physical Properties
Names and Identifiers
-
- cloxacillin sodium salt
- Cloxacillin Sodium
- AT9283
- CLOXACILLIN
- Cloxacillin Sodium sterile
- Sodium cloxacillin
- (2S,5R,6R)-6-[[[3-(2-Chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid monosodium salt
- BRL-1621 sodium salt
- Tox21_110744
- sodium;(2S,5R,6R)-6-[[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- NSC 756687
- EINECS 211-390-9
- HMS2234C11
- 61-72-3 (free acid)
- Ekvacillin
- Sodium, Cloxacillin
- Q27122558
- UNII-MWQ645MKMF
- Cloxacillin, Sodium
- sodium 2,2-dimethyl-6beta-(((5-methyl-3-(2-chlorophenyl)isoxazol-4-yl)carbonyl)amino)penam-3alpha-carboxylate
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(o-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt
- CAS-642-78-4
- MLS002154231
- HMS1920A04
- 3-dimethyl-7-oxo-thyl-4-isoxazolecarboxamido)-monosodiumsalt
- sodium (2S,5R,6R)-6-(3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
- MWQ645MKMF
- Tegopen
- CLOXACILLIN SODIUM (EP MONOGRAPH)
- Staphybiotic
- Gelstaph
- Sodium orbenin
- Dariclox
- 7081-44-9 (.H2O)
- Ankerbin
- sodium 2,2-dimethyl-6beta-({[5-methyl-3-(2-chlorophenyl)isoxazol-4-yl]carbonyl}amino)penam-3alpha-carboxylate
- Cloxacillin sodium salt monohydrate
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, (2S-(2alpha,5alpha,6beta))-
- CCG-40259
- NCGC00017029-01
- HMS3712F13
- C19H17ClN3NaO5S
- BCP10752
- Prevencilina P
- CLOXACILLIN SODIUM (USP IMPURITY)
- Syntarpen sodium salt
- CLOXACILLIN SODIUM SALT ANHYDROUS [MI]
- Cloxacillin sodium salt, >=97.0% (HPLC)
- Prostaphlin A
- CLOXACILLIN SODIUM (USP-RS)
- Austrastaph
- Monosodium cloxacillin
- NSC-756687
- Cloxacillin sodium anhydrous
- Prostaphilin A
- Cloxacillin (sodium)
- C2244
- 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-(3-(2-chlorophenyl)-5-methyl-4-isoxazolecarboxamido)-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
- HMS2091G12
- Sodium 3-(o-chlorophenyl)-5-methyl-4-isoxazolylpenicillin
- Tox21_110744_1
- SCHEMBL41013
- SMR000718745
- NCGC00178840-05
- CLOXACILLIN SODIUM (USP MONOGRAPH)
- MFCD00063568
- AKOS027250800
- CHEBI:51357
- cloxacillinsodium
- BRL 1621 sodium salt
- DTXCID2025551
- DTXSID4045551
- CHEMBL262636
- 3-o-Chlorophenyl-5-methyl-4-isoxazolylpenicillin sodium
- SPECTRUM1500201
- HMS502E18
- Orbenin sodium
- HMS2095F13
- 642-78-4
- HMS1568F13
- Prestwick_916
- CS-0101999
- Sodium syntarpen
- CLOXACILLIN SODIUM, ANHYDROUS
- HY-B0466B
- Cloxapen
- CLOXACILLIN SODIUM SALT ANHYDROUS
- 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid,6-[[[3-(2-chlorophenyl)-5-methyl-4-isoxazolyl]carbonyl]amino]-3,3-dimethyl-7-oxo-, monosodium salt, (2S,5R,6R)-
- G12166
-
- MDL: MFCD00063568
- Inchi: 1S/C19H18ClN3O5S.Na/c1-8-11(12(22-28-8)9-6-4-5-7-10(9)20)15(24)21-13-16(25)23-14(18(26)27)19(2,3)29-17(13)23;/h4-7,13-14,17H,1-3H3,(H,21,24)(H,26,27);/q;+1/p-1/t13-,14+,17-;/m1./s1
- InChI Key: SCLZRKVZRBKZCR-SLINCCQESA-M
- SMILES: ClC1C=CC=CC=1C1C(=C(C)ON=1)C(N[C@@H]1C(N2[C@@H](C(=O)[O-])C(C)(C)S[C@@H]21)=O)=O.[Na+]
Computed Properties
- Exact Mass: 457.04800
- Monoisotopic Mass: 457.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 728
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 141A^2
Experimental Properties
- Color/Form: White powder
- Melting Point: 170°C
- Solubility: H2O: 50 mg/mL, clear, colorless
- Water Partition Coefficient: Soluble in water
- Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Refrigerate.
- PSA: 140.87000
- LogP: 1.54280
cloxacillin sodium salt Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- WGK Germany:2
- Hazard Category Code: 36/37/38-42/43
- Safety Instruction: S22
- RTECS:XH8920000
-
Hazardous Material Identification:
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
- Safety Term:S22
- Risk Phrases:R36/37/38; R42/43
cloxacillin sodium salt Customs Data
- HS CODE:2941109900
- Customs Data:
China Customs Code:
2941109900
cloxacillin sodium salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM191595-5g |
Cloxacillin Sodium |
642-78-4 | 95% | 5g |
$*** | 2023-05-30 | |
| Chemenu | CM191595-10g |
Cloxacillin Sodium |
642-78-4 | 95% | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM191595-25g |
Cloxacillin Sodium |
642-78-4 | 95% | 25g |
$*** | 2023-05-30 | |
| abcr | AB348002-1 g |
Cloxacillin sodium salt; . |
642-78-4 | 1 g |
€80.40 | 2023-07-19 | ||
| abcr | AB348002-5 g |
Cloxacillin sodium salt; . |
642-78-4 | 5 g |
€166.70 | 2023-07-19 | ||
| abcr | AB348002-25 g |
Cloxacillin sodium salt; . |
642-78-4 | 25 g |
€517.40 | 2023-07-19 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70806-5g |
Cloxacillin (sodium salt) |
642-78-4 | 98% | 5g |
¥891.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70806-10g |
Cloxacillin (sodium salt) |
642-78-4 | 98% | 10g |
¥1496.00 | 2022-04-26 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci70806-25g |
Cloxacillin (sodium salt) |
642-78-4 | 98% | 25g |
¥3211.00 | 2022-04-26 | |
| Axon Medchem | 3653-50 mg |
Cloxacillin sodium |
642-78-4 | 99% | 50mg |
€60.00 | 2023-07-10 |
cloxacillin sodium salt Suppliers
cloxacillin sodium salt Related Literature
-
Yanni Chen,Yongwei Wang,Liqiang Liu,Xiaoling Wu,Liguang Xu,Hua Kuang,Aike Li,Chuanlai Xu Nanoscale 2015 7 16381
-
Pablo Taboada,Manuel Gutiérrez-Pichel,Silvia Barbosa,David Attwood,Víctor Mosquera Phys. Chem. Chem. Phys. 2003 5 703
-
A. G. Davidson,J. B. Stenlake Analyst 1974 99 476
-
Shi Gang Liu,Shujuan Yang,Siyi Liu,Yuxiang Hu,Wenli Gao,Jiehong Deng,Xingbo Shi Anal. Methods 2022 14 4300
-
W. P. T. D. Perera,Ranga K. Dissanayake,U. I. Ranatunga,N. M. Hettiarachchi,K. D. C. Perera,Janitha M. Unagolla,R. T. De Silva,L. R. Pahalagedara RSC Adv. 2020 10 30785
Additional information on cloxacillin sodium salt
Cloxacillin Sodium Salt (CAS No. 642-78-4): An Overview of Its Properties, Applications, and Recent Research
Cloxacillin sodium salt (CAS No. 642-78-4) is a semisynthetic penicillin derivative that has been widely used in clinical settings for its potent antibacterial activity against a broad spectrum of gram-positive bacteria. This compound is particularly effective against penicillinase-producing strains, making it a valuable tool in the treatment of infections caused by resistant bacteria. In this article, we will delve into the chemical properties, pharmacological actions, and recent advancements in the research and application of cloxacillin sodium salt.
Chemical Properties
Cloxacillin sodium salt is a white to off-white crystalline powder with the molecular formula C19H18N3NaO5S and a molecular weight of 413.41 g/mol. It is highly soluble in water and slightly soluble in ethanol. The compound is stable under normal conditions but can degrade when exposed to acidic or alkaline environments. The sodium salt form of cloxacillin enhances its solubility and stability, making it suitable for various pharmaceutical formulations.
Pharmacological Actions
Cloxacillin sodium salt exerts its antibacterial effects by inhibiting the synthesis of bacterial cell walls. It specifically targets penicillin-binding proteins (PBPs), which are essential enzymes involved in the cross-linking of peptidoglycan chains. By binding to these PBPs, cloxacillin disrupts the integrity of the bacterial cell wall, leading to cell lysis and death. Unlike other penicillins, cloxacillin is resistant to degradation by β-lactamases, enzymes produced by certain bacteria to inactivate penicillins.
Clinical Applications
Cloxacillin sodium salt is primarily used to treat infections caused by gram-positive bacteria, particularly those that produce β-lactamases. It is effective against Staphylococcus aureus, including methicillin-resistant strains (MRSA), Streptococcus pyogenes, and Streptococcus pneumoniae. Common clinical applications include the treatment of skin and soft tissue infections, respiratory tract infections, and bone and joint infections.
Pharmacokinetics
The pharmacokinetics of cloxacillin sodium salt have been well-characterized. It is rapidly absorbed from the gastrointestinal tract after oral administration and achieves peak plasma concentrations within 1-2 hours. The drug is widely distributed throughout the body and can penetrate into various tissues and fluids, including pleural fluid, synovial fluid, and bile. Cloxacillin has a relatively short half-life of approximately 0.5-1 hour and is primarily excreted unchanged in the urine.
Recent Research Developments
Recent research has focused on optimizing the use of cloxacillin sodium salt in clinical settings and exploring its potential for combination therapy with other antibiotics. A study published in the Journal of Antimicrobial Chemotherapy in 2022 investigated the synergistic effects of cloxacillin with rifampin in treating MRSA infections. The results showed that the combination therapy significantly enhanced bacterial killing compared to monotherapy with either drug alone.
Another area of interest is the development of novel formulations to improve the bioavailability and reduce the side effects of cloxacillin. A study published in Pharmaceutical Research in 2021 described a new nanoparticle-based delivery system for cloxacillin that demonstrated enhanced stability and sustained release properties. This formulation showed improved efficacy in treating deep-seated infections while reducing systemic toxicity.
Safety and Side Effects
While cloxacillin sodium salt is generally well-tolerated, it can cause side effects such as gastrointestinal disturbances (nausea, vomiting, diarrhea), hypersensitivity reactions (rash, urticaria), and rare but serious adverse events like anaphylaxis. Patients with a history of penicillin allergy should be closely monitored when receiving cloxacillin therapy.
Conclusion
Cloxacillin sodium salt (CAS No. 642-78-4) remains an important antibiotic in the treatment of gram-positive bacterial infections, particularly those caused by penicillinase-producing strains. Its unique properties make it a valuable tool in clinical practice, and ongoing research continues to enhance its therapeutic potential through combination therapies and novel delivery systems. As resistance patterns evolve, further studies are needed to ensure that cloxacillin remains an effective option for combating bacterial infections.
642-78-4 (cloxacillin sodium salt) Related Products
- 66-79-5(oxacillin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)